N-(3-chlorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C18H20ClN3O4S/c19-14-5-4-6-15(11-14)20-17(23)13-21-12-16(7-8-18(21)24)27(25,26)22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2,(H,20,23)
• InChI Key: IXUCDZKLPIDUAM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H20ClN3O4S
• Molecular Weight: 409.9 g/mol

Description

N-(3-chlorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide, also known as CP-690,550, is a small molecule drug that has been developed for the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and multiple sclerosis. The drug has been found to be effective in reducing inflammation and suppressing the immune system.

Scientific Research Applications

Antibacterial Activity

Compounds structurally similar to N-(3-chlorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide have been explored for their antibacterial properties. For instance, acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores have been evaluated for antibacterial potentials against various bacterial strains like Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis, showing moderate inhibitory activity, particularly against Gram-negative strains (Iqbal et al., 2017).

Anticancer Activity

Another research area for similar compounds is their potential anticancer effects. For example, sulfonamide-derived isatins, which have structural similarities, have shown cytotoxic effects on hepatocellular carcinoma cell lines, with significant cytotoxicity and apoptotic anti-angiogenic and anti-invasive effects (Eldeeb et al., 2022).

Anticonvulsant and Antinociceptive Activity

Compounds like 3-(3-chlorophenyl)-pyrrolidine-2,5-dione-acetamide derivatives have been synthesized and evaluated as potential anticonvulsant and analgesic agents. These compounds have shown promising results in acute models of epilepsy and pain management, indicating their therapeutic potential in these areas (Góra et al., 2021).

Enzyme Inhibition

Certain derivatives of acetamide have been synthesized and evaluated for enzyme inhibition activity, specifically targeting enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial in the study of neurodegenerative diseases like Alzheimer's (Khalid et al., 2014).

Antimicrobial and Antifungal Activity

Similar compounds have also been explored for antimicrobial and antifungal activities. For example, a series of N-aryl/aralkyl substitued-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives displayed promising activity against certain bacterial and fungal strains (Mahyavanshi et al., 2017).